Cas no 2138231-48-6 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester
• CAS No: 2138231-48-6
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 5268820
• Update Time: 2025-06-11

1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester

• Inchi： 1S/C9H12F3N3O2/c1-3-15-6(8(16)17-4-2)5(13)7(14-15)9(10,11)12/h3-4,13H2,1-2H3
• InChI Key： HVMYDZKSNVTNJI-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OCC)=O)=C(N)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester

Research Brief on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester (CAS: 2138231-48-6)

In recent years, the compound 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester (CAS: 2138231-48-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and trifluoromethyl group, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The unique structural features of this compound make it a valuable candidate for further investigation and development.

Recent studies have focused on the synthesis and optimization of 1H-Pyrazole-5-carboxylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the ethyl ester derivative (CAS: 2138231-48-6) exhibits improved bioavailability and metabolic stability compared to its carboxylic acid counterpart. The research highlighted the importance of the trifluoromethyl group in enhancing the compound's binding affinity to target proteins, particularly in the context of kinase inhibition.

Another significant development involves the application of this compound in targeted cancer therapies. Preclinical studies have shown that 1H-Pyrazole-5-carboxylic acid derivatives can selectively inhibit specific oncogenic kinases, leading to reduced tumor growth and metastasis. The ethyl ester variant (CAS: 2138231-48-6) has been particularly effective in in vivo models, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the ethyl ester derivative exhibits potent inhibitory activity against key inflammatory mediators, such as COX-2 and TNF-α. The study also noted the compound's favorable safety profile, making it a promising candidate for further development as an anti-inflammatory agent.

Despite these promising findings, challenges remain in the clinical translation of 1H-Pyrazole-5-carboxylic acid derivatives. Issues such as solubility, pharmacokinetics, and potential drug-drug interactions need to be addressed in future studies. However, the continued interest in this compound, as evidenced by the growing number of publications and patents, underscores its potential to make a significant impact in the pharmaceutical industry.

In conclusion, 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-(trifluoromethyl)-, ethyl ester (CAS: 2138231-48-6) represents a versatile and promising scaffold for drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies to fully realize its therapeutic potential.